N-(3-fluorophenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C13H11FN6O2/c1-19-12-11(17-18-19)13(22)20(7-15-12)6-10(21)16-9-4-2-3-8(14)5-9/h2-5,7H,6H2,1H3,(H,16,21)
• InChI Key: AWSUYDDWGZGUSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C=N2)CC(=O)NC3=CC(=CC=C3)F)N=N1
• Molecular Formula: C13H11FN6O2
• Molecular Weight: 302.26 g/mol
• CAS No.: 946306-58-7

Description

The compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives. These compounds are known for their biological and pharmacological activities. They are often used in the development of new drugs, particularly as inhibitors for certain types of enzymes.

Synthesis Analysis

The synthesis of such compounds usually involves a multi-step reaction sequence. For instance, a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The specific structure of this compound would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. For example, it might undergo reactions typical of pyrimidines or triazoles.

Mechanism of Action

Target of Action

The compound, also known as F5060-0034, is a derivative of the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds . These compounds have been identified as novel inhibitors of Cyclin-Dependent Kinase 2 (CDK2) , a protein that plays a crucial role in cell cycle regulation. CDK2 inhibition is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thereby disrupting the cell cycle . This results in the inhibition of cell proliferation, particularly in cancer cells. The compound has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cell cycle. By inhibiting CDK2, the compound disrupts the progression of the cell cycle from the G1 phase to the S phase . This disruption prevents the replication of DNA and the division of cells, thereby inhibiting the growth of cancer cells.

Pharmacokinetics

Similar compounds in this class have been shown to exhibit good bioavailability and stability

Result of Action

The primary result of the compound’s action is the inhibition of cell proliferation. It has shown significant cytotoxic activities against certain cell lines, indicating its potential as a therapeutic agent in cancer treatment .

Future Directions

Future research could focus on further exploring the biological activity of this compound and its derivatives, potentially leading to the development of new drugs.